Cas no 1804918-17-9 (Methyl 6-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 6-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804918-17-9
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4836738
• Update Time: 2025-05-21

Methyl 6-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H7F5INO3/c1-19-6(18)3-4-2-5(8(11)12)17-9(16)7(4)20-10(13,14)15/h2,8H,3H2,1H3
• InChI Key： YLZZRUXEYLQXKR-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(F)F)=N1)CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate

Research Brief on Methyl 6-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate (CAS: 1804918-17-9)

Methyl 6-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate (CAS: 1804918-17-9) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential as a key building block for the construction of novel heterocyclic compounds with enhanced biological activity and pharmacokinetic properties.

The structural features of Methyl 6-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate, including the presence of multiple fluorine atoms, contribute to its high lipophilicity and metabolic stability, making it an attractive candidate for drug discovery. Recent research has focused on its application in the synthesis of kinase inhibitors and antimicrobial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of potent inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers.

In addition to its pharmaceutical applications, this compound has also been explored in agrochemical research. A 2022 report in Pest Management Science detailed its use as a precursor for the synthesis of next-generation herbicides with improved efficacy and environmental safety profiles. The iodine substituent at the 2-position of the pyridine ring facilitates further functionalization through cross-coupling reactions, enabling the rapid diversification of its chemical structure for structure-activity relationship (SAR) studies.

Recent advancements in synthetic methodologies have further enhanced the accessibility of Methyl 6-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate. A 2023 publication in Organic Letters described a novel one-pot synthesis route that significantly improves yield and reduces production costs, addressing previous challenges associated with its large-scale preparation. This development is expected to accelerate its adoption in both academic and industrial settings.

Despite its promising applications, challenges remain in optimizing the compound's reactivity and selectivity for specific biological targets. Ongoing research aims to elucidate its mechanism of action in various biological systems and to explore its potential in combination therapies. Future directions include the development of derivatives with tailored properties for targeted drug delivery and the investigation of its role in modulating protein-protein interactions.

In conclusion, Methyl 6-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-acetate (CAS: 1804918-17-9) represents a valuable tool in the toolkit of medicinal chemists and agrochemical researchers. Its unique structural attributes and versatile reactivity continue to inspire innovative applications, positioning it as a compound of significant interest in the ongoing pursuit of novel therapeutic and agrochemical solutions.